4-(Diethylamino)but-2-ynyl (2R)-2-cyclohexyl-2-hydroxy-2-phenylacetate;hydron;chloride
4-(Diethylamino)but-2-ynyl (2R)-2-cyclohexyl-2-hydroxy-2-phenylacetate;hydron;chloride
Brand Name:
Vulcanchem
CAS No.:
1207344-05-5
VCID:
VC0016154
InChI:
InChI=1S/C22H31NO3.ClH/c1-3-23(4-2)17-11-12-18-26-21(24)22(25,19-13-7-5-8-14-19)20-15-9-6-10-16-20;/h5,7-8,13-14,20,25H,3-4,6,9-10,15-18H2,1-2H3;1H/t22-;/m0./s1
SMILES:
CCN(CC)CC#CCOC(=O)C(C1CCCCC1)(C2=CC=CC=C2)O.Cl
Molecular Formula:
C22H32ClNO3
Molecular Weight:
393.9 g/mol
4-(Diethylamino)but-2-ynyl (2R)-2-cyclohexyl-2-hydroxy-2-phenylacetate;hydron;chloride
CAS No.: 1207344-05-5
Reference Standards
VCID: VC0016154
Molecular Formula: C22H32ClNO3
Molecular Weight: 393.9 g/mol
| CAS No. | 1207344-05-5 |
|---|---|
| Product Name | 4-(Diethylamino)but-2-ynyl (2R)-2-cyclohexyl-2-hydroxy-2-phenylacetate;hydron;chloride |
| Molecular Formula | C22H32ClNO3 |
| Molecular Weight | 393.9 g/mol |
| IUPAC Name | 4-(diethylamino)but-2-ynyl (2R)-2-cyclohexyl-2-hydroxy-2-phenylacetate;hydrochloride |
| Standard InChI | InChI=1S/C22H31NO3.ClH/c1-3-23(4-2)17-11-12-18-26-21(24)22(25,19-13-7-5-8-14-19)20-15-9-6-10-16-20;/h5,7-8,13-14,20,25H,3-4,6,9-10,15-18H2,1-2H3;1H/t22-;/m0./s1 |
| Standard InChIKey | SWIJYDAEGSIQPZ-FTBISJDPSA-N |
| Isomeric SMILES | [H+].CCN(CC)CC#CCOC(=O)[C@@](C1CCCCC1)(C2=CC=CC=C2)O.[Cl-] |
| SMILES | CCN(CC)CC#CCOC(=O)C(C1CCCCC1)(C2=CC=CC=C2)O.Cl |
| Canonical SMILES | [H+].CCN(CC)CC#CCOC(=O)C(C1CCCCC1)(C2=CC=CC=C2)O.[Cl-] |
| Synonyms | (R)-α-Phenylcyclohexaneglycolic Acid 4-(Diethylamino)-2-butynyl Ester, Hydrochloride |
| PubChem Compound | 11349918 |
| Last Modified | Nov 11 2021 |
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